4-[(4-Aminophenyl)sulfanyl]-6-chloro-2-pyrimidinamine

• IUPAC Name: 4-(4-aminophenyl)sulfanyl-6-chloropyrimidin-2-amine
• InChI: InChI=1S/C10H9ClN4S/c11-8-5-9(15-10(13)14-8)16-7-3-1-6(12)2-4-7/h1-5H,12H2,(H2,13,14,15)
• InChI Key: INUDTCMIDSRIBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)SC2=CC(=NC(=N2)N)Cl
• Molecular Formula: C10H9ClN4S
• Molecular Weight: 252.72 g/mol

Description

“4-[(4-Aminophenyl)sulfanyl]-6-chloro-2-pyrimidinamine” is a versatile chemical compound with immense potential in scientific research. It has a molecular formula of C10H9ClN4S and an average mass of 252.723 Da.

Synthesis Analysis

The synthesis of such compounds often involves nucleophilic aromatic substitution of chloro atom of 4-(2′-aminophenyl sulfanyl)-5-chloro-benzene-1,2-dicarbonitrile. Another method involves the formation of 2-thioxopyrimidines and their condensed analogs based on [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrimidine ring attached to an aminophenyl group via a sulfur atom. The presence of the sulfur atom allows for further functionalization and the ability to influence oxidative processes in the organism.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Crystal Structure Analysis : A study on 6-aminothiocytosine derivatives demonstrated the synthesis of new compounds with a 6-aminothiocytosine skeleton under alkaline conditions in common solvents. These compounds exhibit various crystal architectures strongly influenced by hydrogen-bond networks, showcasing the chemical versatility of pyrimidine derivatives for material science applications (Grześkiewicz et al., 2020).
• Advanced Material Applications : Research on fluorinated polyamides containing pyridine and sulfone moieties, utilizing aromatic diamines similar in structure to the query compound, resulted in materials with high thermal stability and unique optical properties. These findings suggest potential applications in advanced material science, such as in the creation of transparent, flexible films with low dielectric constants (Liu et al., 2013).

Potential Applications Beyond Drug Use

• Optical and Electronic Material Development : The synthesis of novel polyimides based on flexible diamine, incorporating elements similar to the chemical structure of interest, revealed materials with outstanding thermal and mechanical properties. Such compounds are promising for applications in the electronics industry, including the development of insulating layers in electronic devices due to their excellent solubility and film-forming capabilities (Mehdipour‐Ataei et al., 2004).
• Chemosensor Development : A study on fluorescent poly(pyridine-imide) acid chemosensors leveraging similar aromatic diamine synthesis techniques demonstrated the potential of these materials as "off–on" fluorescent switchers for detecting acidic environments. This suggests their utility in sensing applications and the development of responsive materials (Wang et al., 2008).